Cas no 98138-58-0 (5-bromobenzene-1,2,4-triol)

• Product Name: 5-bromobenzene-1,2,4-triol
• CAS No: 98138-58-0
• MF: C₆H₅BrO₃
• MW: 205.006101369858
• CID: 801627
• PubChem ID: 16657911
• Update Time: 2024-02-01

5-bromobenzene-1,2,4-triol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetriol, 5-bromo- (6CI)
• 5-bromobenzene-1,2,4-triol
• 1,2,4-Benzenetriol, 5-bromo-

• Inchi： 1S/C6H5BrO3/c7-3-1-5(9)6(10)2-4(3)8/h1-2,8-10H
• InChI Key： MHBKJHLLNCEFSC-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Br)=C(O)C=C1O

Computed Properties

• Exact Mass: 203.942
• Monoisotopic Mass: 203.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7A^2